Cas no 7459-71-4 (3,5-dimethylcyclopentene)

3,5-dimethylcyclopentene structure
3,5-dimethylcyclopentene structure
Product Name:3,5-dimethylcyclopentene
CAS No:7459-71-4
MF:C7H12
MW:96.1701822280884
CID:862324
PubChem ID:522549
Update Time:2025-04-19

3,5-dimethylcyclopentene Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethylcyclopentene
    • 3,5-Dimethyl-1-cyclopentene
    • 3,5-dimethyl-cyclopentene
    • cyclopentene, 3,5-dimethyl-
    • PUPAPFTXLYVYPX-UHFFFAOYSA-N
    • DTXSID60334994
    • 7459-71-4
    • AKOS006272955
    • 3,5-Dimethyl-1-cyclopentene #
    • Inchi： 1S/C7H12/c1-6-3-4-7(2)5-6/h3-4,6-7H,5H2,1-2H3
    • InChI Key： PUPAPFTXLYVYPX-UHFFFAOYSA-N
    • SMILES： C1C(C)C=CC1C

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 72
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.21850

3,5-dimethylcyclopentene Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3,5-dimethylcyclopentene Production Method

Production Method 1

7459-71-4 7459-71-4
7642-10-6 7642-10-6
2532-58-3 2532-58-3
28823-41-8 28823-41-8
1113-56-0 1113-56-0
287-92-3 287-92-3
816-79-5 816-79-5
108-87-2 108-87-2
1759-58-6 1759-58-6
17618-77-8 17618-77-8
14686-13-6 14686-13-6
14686-14-7 14686-14-7
2146-38-5 2146-38-5
3524-73-0 3524-73-0
6443-92-1 6443-92-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

3,5-dimethylcyclopentene Preparation Products

3,5-dimethylcyclopentene Related Literature

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